Cas no 120354-32-7 ([1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-7-methyl-2-[3-(trifluoromethyl)phenyl]-)

• Product Name: [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-7-methyl-2-[3-(trifluoromethyl)phenyl]-
• CAS No: 120354-32-7
• MF: C₁₈H₁₅F₃N₂OS
• MW: 364.384713411331
• CID: 174880
• PubChem ID: 3078214
• Update Time: 2025-04-19

[1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-7-methyl-2-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-7-methyl-2-[3-(trifluoromethyl)phenyl]-
• 7-methyl-2-[3-(trifluoromethyl)phenyl]-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• BRN 6002211
• 7-Methyl-2-[3-(trifluoromethyl)phenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ol
• (1)Benzothieno(2,3-d)pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-7-methyl-2-(3-(trifluoromethyl)phenyl)-
• DTXSID70923353
• 120354-32-7

• Inchi： 1S/C18H15F3N2OS/c1-9-5-6-12-13(7-9)25-17-14(12)16(24)22-15(23-17)10-3-2-4-11(8-10)18(19,20)21/h2-4,8-9H,5-7H2,1H3,(H,22,23,24)
• InChI Key： NZFNXLJIZCCKSP-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(C3C=CC=C(C(F)(F)F)C=3)=N2)=O)C2=C1CC(C)CC2

Computed Properties

• Exact Mass: 364.08585
• Monoisotopic Mass: 364.08571877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 41.46